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Compound of Interest

Compound Name:
4-(3-Nitrophenoxy)piperidine

hydrochloride

CAS No.: 125043-83-6

Cat. No.: B052108

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 4-(3-Nitrophenoxy)piperidine hydrochloride, a

key building block in modern medicinal chemistry. As a Senior Application Scientist, this

document aims to deliver not only the fundamental physicochemical properties of this

compound but also to provide a practical framework for its handling, analysis, and potential

applications, grounded in established scientific principles.

Core Molecular Attributes
4-(3-Nitrophenoxy)piperidine hydrochloride is a substituted piperidine derivative that has

gained prominence as a versatile intermediate in the synthesis of complex molecules,

particularly in the burgeoning field of targeted protein degradation. Its structure incorporates a

piperidine ring, a nitrophenoxy moiety, and is supplied as a hydrochloride salt to improve its

stability and handling characteristics.

Physicochemical Properties
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A clear understanding of the fundamental properties of a compound is the bedrock of its

effective utilization in a research and development setting. The key quantitative data for 4-(3-
Nitrophenoxy)piperidine hydrochloride are summarized in the table below.

Property Value Source(s)

Molecular Weight 258.7 g/mol [1][2]

Molecular Formula C₁₁H₁₅ClN₂O₃ [1][2]

CAS Number 125043-83-6 [1][2][3]

Purity Typically ≥98% [1]

Chemical Structure
The structural arrangement of 4-(3-Nitrophenoxy)piperidine hydrochloride is central to its

reactivity and utility as a synthetic intermediate. The nitro group at the meta-position of the

phenoxy ring and the secondary amine of the piperidine ring (protonated in the hydrochloride

form) are key functional groups that dictate its chemical behavior.

Scientific and Research Applications
The primary utility of 4-(3-Nitrophenoxy)piperidine hydrochloride lies in its role as a

precursor for more complex molecules, particularly within the domain of pharmaceutical

development.

Intermediate in Targeted Protein Degradation
A significant application of this compound is as a building block in the synthesis of bifunctional

molecules for targeted protein degradation, such as Proteolysis Targeting Chimeras

(PROTACs). The piperidine and phenoxy moieties can be elaborated to incorporate ligands for

an E3 ubiquitin ligase and a protein of interest, respectively, thereby facilitating the

ubiquitination and subsequent degradation of the target protein.

Experimental Protocols and Handling
The following sections provide a logical workflow for the safe handling and preliminary analysis

of 4-(3-Nitrophenoxy)piperidine hydrochloride in a laboratory setting. This workflow is
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designed to ensure both the integrity of the compound and the safety of the researcher.

Recommended Handling and Storage Workflow
The following diagram outlines the recommended workflow for handling and storing 4-(3-
Nitrophenoxy)piperidine hydrochloride upon its receipt in the laboratory.

Receipt of Compound

Visual Inspection for Integrity Review Material Safety Data Sheet (MSDS)

Log Compound in Inventory System

Store in a Cool, Dry Place

Aliquot for Experimental Use

Weighing in a Fume Hood

Solubilization in Appropriate Solvent

Click to download full resolution via product page

Figure 1: Recommended workflow for handling and storage.

Step-by-Step Guide for Preparation of a Stock Solution
Safety First: Before handling the compound, ensure you have read and understood the

Material Safety Data Sheet (MSDS). Wear appropriate personal protective equipment (PPE),

including a lab coat, safety glasses, and gloves.

Weighing: In a chemical fume hood, carefully weigh the desired amount of 4-(3-
Nitrophenoxy)piperidine hydrochloride using an analytical balance.
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Solvent Selection: Based on the requirements of your experiment, select an appropriate

solvent. Due to its hydrochloride salt form, it is expected to have good solubility in polar

solvents such as dimethyl sulfoxide (DMSO) or methanol.

Dissolution: Add the weighed compound to a volumetric flask. Add a portion of the chosen

solvent and gently swirl to dissolve the solid. Once dissolved, add the solvent to the

calibration mark.

Storage: Store the resulting stock solution in a clearly labeled, sealed container at the

recommended temperature, typically refrigerated or frozen, to minimize degradation.

Conclusion
4-(3-Nitrophenoxy)piperidine hydrochloride is a valuable chemical entity for researchers

and professionals in the field of drug discovery and development. Its defined physicochemical

properties and its utility as a synthetic intermediate make it a compound of significant interest.

Adherence to proper handling and analytical procedures will ensure its effective and safe use in

the laboratory.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. labsolu.ca [labsolu.ca]

2. scbt.com [scbt.com]

3. 4-(3-NITROPHENOXY)PIPERIDINE HYDROCHLORIDE CAS#: 125043-83-6
[m.chemicalbook.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 4-(3-
Nitrophenoxy)piperidine hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b052108/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-4-3-nitrophenoxy-piperidine-hydrochloride
https://www.benchchem.com/product/b052108?utm_src=pdf-custom-synthesis#bc-rfq
https://labsolu.ca/shop/protein-biology/protein-degrader-building-blocks/4-3-nitrophenoxypiperidine-hcl/
https://www.scbt.com/p/4-3-nitrophenoxy-piperidine-hcl-125043-83-6
https://m.chemicalbook.com/ProductChemicalPropertiesCB32453694_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB32453694_EN.htm
https://www.benchchem.com/product/b052108/docs#a-comprehensive-technical-guide-to-4-3-nitrophenoxy-piperidine-hydrochloride
https://www.benchchem.com/product/b052108/docs#a-comprehensive-technical-guide-to-4-3-nitrophenoxy-piperidine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b052108/docs#a-comprehensive-technical-guide-to-4-
3-nitrophenoxy-piperidine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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